Cas no 1850773-39-5 (2-(2-Bicyclo[2.2.2]octanyl)-2-methyloxirane)

• Product Name: 2-(2-Bicyclo[2.2.2]octanyl)-2-methyloxirane
• CAS No: 1850773-39-5
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 5616803
• PubChem ID: 130811327
• Update Time: 2025-10-12

2-(2-Bicyclo[2.2.2]octanyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bicyclo[2.2.2]octanyl)-2-methyloxirane
• 1850773-39-5
• 2-{bicyclo[2.2.2]octan-2-yl}-2-methyloxirane
• EN300-3177951

• Inchi： 1S/C11H18O/c1-11(7-12-11)10-6-8-2-4-9(10)5-3-8/h8-10H,2-7H2,1H3
• InChI Key： VJEKFIBFTDLPCU-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1CC2CCC1CC2

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(2-Bicyclo[2.2.2]octanyl)-2-methyloxirane

Compound CAS No. 1850773-39-5: 2-(2-Bicyclo[2.2.2]octanyl)-2-methyloxirane

The compound with CAS No. 1850773-39-5, commonly referred to as 2-(2-Bicyclo[2.2.2]octanyl)-2-methyloxirane, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclic structure, which contributes to its stability and reactivity under various conditions.

The bicyclo[2.2.2]octane framework is a highly rigid and strained structure, making it an interesting subject for studying strain-induced reactivity in organic compounds. The presence of the oxirane (epoxide) group further enhances its functional versatility, enabling it to participate in a wide range of chemical reactions, including nucleophilic ring-opening reactions.

Recent studies have focused on the synthesis and characterization of this compound, particularly its potential applications in drug delivery systems and polymer synthesis. Researchers have explored the use of oxirane-based compounds as building blocks for creating biodegradable polymers, which could revolutionize the field of sustainable materials science.

In terms of synthesis, the compound can be prepared through a variety of methods, including ring-opening polymerization and epoxidation reactions. These methods have been optimized to improve yield and purity, making it more accessible for industrial applications.

The bicyclo[2.2.2]octane structure also plays a crucial role in determining the compound's physical properties, such as melting point and solubility. These properties are essential for its application in various chemical processes, including catalysis and drug formulation.

Furthermore, the compound has shown promise in biomedical applications due to its ability to form stable complexes with biomolecules such as proteins and DNA. This property makes it a potential candidate for use in targeted drug delivery systems.

In conclusion, Compound CAS No. 1850773-39-5: 2-(2-Bicyclo[2.2.2]octanyl)-2-methyloxirane is a versatile molecule with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to be explored by researchers worldwide, paving the way for innovative solutions in chemistry and materials science.